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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexane

Cat. No.: B12652074 Get Quote

CAS Number: 52897-09-3

This technical guide provides a summary of the available information for 2,2,3,5-
tetramethylhexane, geared towards researchers, scientists, and drug development

professionals.

Disclaimer: Publicly accessible information regarding the biological activity, specific applications

in drug development, and detailed experimental protocols for 2,2,3,5-tetramethylhexane is

limited. This document summarizes the available physicochemical data.

Chemical and Physical Properties
2,2,3,5-Tetramethylhexane is a saturated aliphatic hydrocarbon. Its basic properties are

summarized below.

Property Value Source

CAS Number 52897-09-3 NIST Chemistry WebBook

Molecular Formula C₁₀H₂₂ NIST Chemistry WebBook

Molecular Weight 142.2817 g/mol NIST Chemistry WebBook

Boiling Point 422 K (149 °C) NIST Chemistry WebBook[1]
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Spectroscopic and Chromatographic Data
Limited spectroscopic and chromatographic data are available for 2,2,3,5-tetramethylhexane,

which are crucial for its identification and characterization in a laboratory setting.

Gas Chromatography
Gas chromatography is a common technique for separating and analyzing volatile compounds.

The Kovats retention index is a dimensionless quantity that helps to identify compounds in gas

chromatography.

Column Type Active Phase
Temperature
(°C)

Kovats
Retention
Index (I)

Reference

Capillary Squalane 100 873
Heinzen, Soares,

et al., 1999[2]

Capillary Squalane 60 873
Heinzen, Soares,

et al., 1999[2]

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically for the synthesis or biological

application of 2,2,3,5-tetramethylhexane are not readily available in the public domain.

General organic synthesis techniques for branched alkanes would likely apply, but specific

reaction conditions, yields, and purification methods for this particular isomer are not well-

documented.

Applications in Research and Drug Development
Currently, there is no significant body of literature suggesting that 2,2,3,5-tetramethylhexane
has a direct application in drug development or as a biologically active molecule. Its primary

utility in a research context would likely be as a reference compound in analytical studies, such

as mass spectrometry or gas chromatography, or as a non-polar solvent in specific organic

reactions.
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Logical Relationships in Compound Analysis
The analysis of an unknown compound suspected to be 2,2,3,5-tetramethylhexane would

follow a logical workflow. This can be visualized as follows:

Sample Preparation
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Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR) Spectroscopy
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Click to download full resolution via product page

Workflow for the identification of 2,2,3,5-Tetramethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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